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Compound of Interest

Compound Name: Propanal, 2-methyl-2-(methyithio)-

Cat. No.: B101777

A Technical Guide to 2-methyl-2-
(methylthio)propanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-methyl-2-(methylthio)propanal, a
significant organosulfur compound utilized in synthetic and flavor chemistry.[1] The document
details its molecular characteristics, experimental protocols for its synthesis and analysis, and a
visualization of its synthetic pathway.

Core Molecular and Physical Properties

The fundamental properties of 2-methyl-2-(methylthio)propanal are summarized below. This
data is essential for its application in experimental and developmental settings.
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Property Value

Molecular Formula CsH100OS[1][2][3][4]

Molecular Weight 118.2 g/mol [1][2][3]

IUPAC Name 2-methyl-2-(methylsulfanyl)propanal[1][3]
CAS Number 16042-21-0[1][4]

Synonyms 2-(Methylthio)isobutyraldehyde[4]

SMILES CC(C)(C=0)SC[1][2]

InChl Key DIPLXSBTYRDLGV-UHFFFAOYSA-N[1][4]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-methyl-2-(methylthio)propanal are
critical for its replication and use in research.

1. Synthesis of 2-methyl-2-(methylthio)propanal from Isobutyraldehyde
This protocol outlines a multi-step synthesis process starting from isobutyraldehyde.[5]

o Step 1: Chlorination of Isobutyraldehyde

o

Prepare a solution of isobutyraldehyde in an organic solvent such as 1,2-dichloroethane or
N,N-dimethylformamide within a reaction flask.[5]

o

While stirring the solution, introduce chlorine gas.[5]

o

Maintain the reaction temperature between 10°C and 40°C.[5]

[¢]

Upon completion of the reaction, distill the solvent to obtain 2-chloro-2-methylpropanal.[5]

o Step 2: Methylthiolation

o React the 2-chloro-2-methylpropanal produced in the previous step with an aqueous
solution of sodium methyl mercaptide.[5]
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o This reaction yields 2-methyl-2-(methylthio)propanal.[5]

o Step 3: Oximation (Optional, for synthesis of the oxime derivative)

o The resulting 2-methyl-2-(methylthio)propanal can be further reacted with hydroxylamine
to form 2-methyl-2-(methylthio)propionaldoxime.[5]

o This subsequent reaction is typically carried out at a temperature of 50-100°C, maintaining
a pH between 4 and 10 using an aqueous sodium hydroxide solution.[5]

2. Analytical Method: Reverse-Phase High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of 2-methyl-2-
(methylthio)propanal.[4]

Column: Newcrom R1 HPLC column.[4]
» Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[4]

o Mass Spectrometry Compatibility: For applications compatible with mass spectrometry (MS),
phosphoric acid should be substituted with formic acid.[4]

o Scalability: This liquid chromatography method is scalable and can be adapted for
preparative separation to isolate impurities. It is also suitable for pharmacokinetic studies.[4]

Synthesis Workflow Diagram

The following diagram illustrates the synthesis pathway of 2-methyl-2-
(methylthio)propionaldoxime starting from isobutyraldehyde, as described in the experimental
protocol.

Caption: Synthesis pathway of 2-methyl-2-(methylthio)propanal and its oxime.

Chemical Reactivity

2-methyl-2-(methylthio)propanal can participate in several chemical reactions, including:
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» Aldol Condensation: Under acidic or basic conditions, it can undergo aldol condensation,
leading to the formation of more complex carbon skeletons.[1]

o Oxidation-Reduction Reactions: The aldehyde group can be oxidized to the corresponding
carboxylic acid or reduced to an alcohol using appropriate reagents like sodium borohydride
for reduction.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b101777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

